Cas no 1361696-64-1 (2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid
• CAS No: 1361696-64-1
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4932873
• Update Time: 2025-10-19

2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid

• Inchi： 1S/C10H12F2N2O2/c1-5-2-6(3-8(15)16)7(4-13)14-9(5)10(11)12/h2,10H,3-4,13H2,1H3,(H,15,16)
• InChI Key： CBDGDYOEXBYFGB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=C(CC(=O)O)C(CN)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid

Introduction to 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic Acid (CAS No. 1361696-64-1) and Its Emerging Applications in Chemical Biology

2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361696-64-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core structure functionalized with an aminomethyl group, a difluoromethyl substituent, and a methyl group, exhibits a unique combination of chemical properties that make it a promising candidate for various biological and medicinal applications.

The molecular structure of 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1361696-64-1) imparts distinct reactivity and binding capabilities. The presence of the aminomethyl group (-CH₂NH₂) at the 2-position of the pyridine ring enhances its potential for nucleophilic substitution reactions, while the difluoromethyl group (-CF₂) introduces electron-withdrawing effects that can modulate the compound's bioactivity. Additionally, the methyl group at the 5-position contributes to steric stabilization, influencing its interactions with biological targets.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for therapeutic purposes. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1361696-64-1) stands out in this context due to its structural features that are conducive to drug design and development.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The aminomethyl group can serve as a versatile handle for further functionalization, allowing chemists to attach various pharmacophores or bioactive moieties. This flexibility makes 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1361696-64-1) particularly valuable in medicinal chemistry campaigns aimed at discovering new drugs.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. The incorporation of fluorine atoms into drug molecules can significantly enhance their metabolic stability, binding affinity, and overall efficacy. The difluoromethyl group in 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1361696-64-1) is an excellent example of how fluorination can be leveraged to improve drug-like properties.

The acetic acid moiety at the 3-position of the pyridine ring provides an additional site for interaction with biological targets. Acetic acid derivatives are well-known for their ability to modulate enzyme activity and receptor binding. This feature makes 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1361696-64-1) a promising candidate for further exploration in areas such as enzyme inhibition and receptor agonism.

Current research in chemical biology is increasingly focused on understanding the mechanisms by which small molecules interact with biological systems. The compound 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1361696-64-1) has been investigated for its potential role in modulating various biological pathways. For instance, studies suggest that it may interact with enzymes involved in metabolic processes, potentially leading to applications in treating metabolic disorders.

Another area of interest is the use of this compound as an intermediate in the synthesis of more complex pharmacological agents. The structural motifs present in 2-(Aminomethyl)-6-(difluoromethyl)-5-methylpyridine-3-acetic acid (CAS No. 1361696-64-1) can be modified to create novel scaffolds with enhanced bioactivity. This approach has been successfully employed in the development of drugs targeting various diseases, including cancer and inflammatory conditions.

The synthesis of 2-(Aminomethy l)-6-(difluor ometh yl)-5-m ethylpy rid ine -3 -acetic acid (CAS No. 1361696 -64 -1) involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been utilized to construct its complex framework efficiently.

In conclusion, 2-(Aminomethy l)-6-(difluor ometh yl)-5-m ethylpy rid ine -3 -acetic acid (CAS No. 1361696 -64 -1) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine today.